Cas no 91997-05-6 (6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine)

• Product Name: 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine
• CAS No: 91997-05-6
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 1121652
• PubChem ID: 55289421
• Update Time: 2025-10-19

6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine
• 4-Amino-6-methyl-1H-imidazo[4,5-c]pyridine
• AT28589
• 6-methyl-1H-imidazo[4,5-c]pyridin-4-amine
• SCHEMBL19730144
• AKOS006361568
• MFCD19208009
• SY313167
• MFCD18384607
• 91997-05-6

• Inchi： 1S/C7H8N4/c1-4-2-5-6(7(8)11-4)10-3-9-5/h2-3H,1H3,(H2,8,11)(H,9,10)
• InChI Key： MSJBALGFDDQKRS-UHFFFAOYSA-N
• SMILES： N1C=NC2C(N)=NC(C)=CC1=2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Additional information on 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine

Comprehensive Overview of 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine (CAS No. 91997-05-6)

The compound 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine (CAS No. 91997-05-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazopyridine core with a methyl substituent and an amino group, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzymatic activity and targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in designing inhibitors for kinases and other enzymes involved in cellular signaling. Its imidazo[4,5-c]pyridine backbone is structurally similar to purine, which allows it to interact with biological targets in a manner akin to naturally occurring nucleotides.

One of the key areas of interest for CAS No. 91997-05-6 is its potential application in oncology research. Scientists are investigating its derivatives as potential candidates for cancer therapy, particularly in targeting aberrant signaling pathways. The 6-methyl substitution on the imidazopyridine ring enhances the compound's metabolic stability, making it a promising lead for further optimization. Additionally, its 4-amine group provides a handle for further chemical modifications, enabling the creation of libraries of analogs for structure-activity relationship studies.

The synthesis of 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often employ palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions to introduce the methyl and amine groups at specific positions. The purity and yield of the final product are critical for its application in high-throughput screening and preclinical studies.

Beyond its pharmaceutical potential, 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine is also studied for its physicochemical properties. Its solubility, stability, and bioavailability are key parameters that influence its suitability as a drug candidate. Computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, are frequently used to predict its interactions with biological targets and optimize its pharmacokinetic profile.

In the context of current trends, the search for small molecule inhibitors and heterocyclic scaffolds has become a hot topic in drug discovery. 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine aligns with these trends, as it offers a balance of synthetic accessibility and biological relevance. Its potential applications extend beyond oncology to areas such as immunology and infectious diseases, where modulating specific pathways can lead to therapeutic breakthroughs.

For researchers and chemists, understanding the structure-activity relationship of CAS No. 91997-05-6 is essential for designing more potent and selective compounds. The compound's ability to serve as a building block for further derivatization makes it a valuable tool in medicinal chemistry. Collaborative efforts between academia and industry are likely to accelerate the exploration of its full potential.

In summary, 6-methyl-3H-Imidazo[4,5-c]pyridin-4-amine (CAS No. 91997-05-6) represents a promising class of heterocyclic compounds with broad applications in drug discovery. Its unique structural features, combined with its potential to target critical biological pathways, make it a subject of ongoing research. As the field of medicinal chemistry continues to evolve, this compound is poised to play a significant role in the development of next-generation therapeutics.